Cas no 6528-83-2 (2-(3-methylphenyl)-1H-1,3-benzodiazole)

• Product Name: 2-(3-methylphenyl)-1H-1,3-benzodiazole
• CAS No: 6528-83-2
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 961728
• PubChem ID: 2879476
• Update Time: 2025-04-19

2-(3-methylphenyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-METHYLPHENYL)-1H-BENZIMIDAZOLE
• 2-m-Tolyl-1H-benzoimidazole
• F1558-0154
• 2-(3-methylphenyl)-1H-1,3-benzodiazole
• CBMicro_005935
• Cambridge id 5978943
• STK054199
• 2-(m-tolyl)-1H-benzo[d]imidazole
• 2-(3-methylphenyl)benzimidazole
• SCHEMBL3335064
• DTXSID50387055
• USLJYASOSQJYGN-UHFFFAOYSA-N
• DB-191564
• 2-(3-Methylphenyl)-1H-benzo[d]imidazole
• 6528-83-2
• BIM-0005765.P001
• Z50129946
• CB08101
• SMSF0010706
• AKOS000275498
• F15059
• 2-(3-methylphenyl)-benzimidazole

• Inchi： 1S/C14H12N2/c1-10-5-4-6-11(9-10)14-15-12-7-2-3-8-13(12)16-14/h2-9H,1H3,(H,15,16)
• InChI Key： USLJYASOSQJYGN-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 208.10000
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 414.9±38.0 °C at 760 mmHg
• Flash Point: 220.4±13.2 °C
• PSA: 28.68000
• LogP: 3.53830
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(3-methylphenyl)-1H-1,3-benzodiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles